Cas no 1400744-18-4 ([(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride)

• Product Name: [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride
• CAS No: 1400744-18-4
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD21641986
• CID: 2093950
• PubChem ID: 72207358
• Update Time: 2025-05-22

[(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Methylpiperidin-3-yl)methanamine dihydrochloride
• (R)-1-Methyl-3-aminomethyl-piperidine dihydrochloride
• [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride
• 1-[(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride
• (R)-(1-Methylpiperidin-3-yl)methanaminedihydrochloride
• EN300-7400062
• CS-0053049
• MFCD21641986
• AKOS025290789
• 3-Piperidinemethanamine, 1-methyl-, hydrochloride (1:2), (3R)-
• [(3R)-1-methylpiperidin-3-yl]methanamine;dihydrochloride
• 1400744-18-4
• (R)-1-Methyl-3-aminomethyl-piperidine 2HCl
• AS-33507
• (R)-1-Methyl-3-aminomethyl-piperidine diHCl
• 1-((3R)-1-methylpiperidin-3-yl)methanamine dihydrochloride
• 973-974-6

• MDL： MFCD21641986
• Inchi： 1S/C7H16N2.2ClH/c1-9-4-2-3-7(5-8)6-9;;/h7H,2-6,8H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key： WGPVXFHARJYQQA-XCUBXKJBSA-N
• SMILES： Cl.Cl.N1(C)CCC[C@H](CN)C1

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride

[(3R)-1-methylpiperidin-3-yl]methanamine Dihydrochloride: A Comprehensive Overview

The compound [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride, identified by the CAS No. 1400744-18-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tertiary amines and is widely studied for its potential applications in drug development. The structure of this molecule consists of a piperidine ring with a methyl group at position 1 and an amine group attached to position 3, which is further substituted with a methylene group (CH2). The dihydrochloride salt form indicates that the compound exists as a hydrochloride salt, which is common for many pharmaceutical agents to enhance solubility and stability.

Recent studies have highlighted the importance of [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride in various therapeutic areas. One of the most promising applications is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its potential as a building block for constructing complex alkaloid derivatives, which are known for their diverse biological activities, including anticancer, antimicrobial, and antiviral properties. The stereochemistry at the 3R position plays a critical role in determining the compound's reactivity and selectivity in synthetic pathways.

In terms of pharmacological properties, [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride has shown interesting behavior in preclinical studies. It exhibits moderate activity as an inhibitor of certain enzyme targets, making it a candidate for further optimization in drug discovery programs. Additionally, its ability to modulate ion channels has been investigated, suggesting potential applications in treating neurological disorders such as epilepsy and chronic pain conditions.

The synthesis of [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride involves a multi-step process that combines principles from stereochemistry and asymmetric synthesis. One common approach involves the use of chiral catalysts to achieve high enantiomeric excess (ee) during the formation of the piperidine ring. This ensures that the final product retains the desired (R) configuration at position 3, which is crucial for its biological activity.

From an industrial perspective, [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride is valued for its versatility in chemical transformations. It serves as an intermediate in the production of various pharmaceutical agents, agrochemicals, and specialty chemicals. Its stability under mild reaction conditions and compatibility with a wide range of functional groups make it an attractive choice for large-scale manufacturing processes.

Looking ahead, ongoing research aims to unlock new functionalities of [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride by exploring novel synthetic routes and biological assays. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to breakthroughs in personalized medicine and disease treatment.

In conclusion, [(3R)-1-methylpiperidin-3-yl]methanamine dihydrochloride (CAS No. 1400744-18-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and pharmacological research, position it as a key player in future scientific discoveries.